Benzene sulfonamido acetaldehyde dimethyl acetal

• Molecular Formula: C10H15NO4S
• Molecular Weight: 245.30 g/mol
• IUPAC Name: N-(2,2-dimethoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C10H15NO4S/c1-14-10(15-2)8-11-16(12,13)9-6-4-3-5-7-9/h3-7,10-11H,8H2,1-2H3
• InChI Key: PPNUHZNEKIOELB-UHFFFAOYSA-N
• Canonical SMILES: COC(CNS(=O)(=O)C1=CC=CC=C1)OC

Description

Benzene sulfonamido acetaldehyde dimethyl acetal is a useful research compound. Its molecular formula is C10H15NO4S and its molecular weight is 245.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

56 g 2-aminoacetaldehyde dimethyl acetal are dissolved in 200 ml of a 14 wt. % aqueous sodium carbonate solution at 20° C. in a three-necked flask, equipped with a thermometer, reflux condenser, tap funnel and magnetic stirrer. Subsequently, 88 g benzene sulfochloride are added drop-wise within 1 hour at this temperature under intensive stirring followed by another 2 hours of heating the reaction to 40° to 50° C. mixture under vigorous stirring. After that the intensive smell of benzene sulfochloride has disappeared and a second phase has formed. This heavy oily phase is separated in the separatory funnel, imbibed using diethyl ether and dried over water-free sodium sulfate. Once the drying agent has been removed and the ether has been distilled off, 112 g of the product are obtained (yield: 88% based on the amino acetal used).